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Compound of Interest

3-cyclopropyl-1-phenyl-1H-
Compound Name:
pyrazol-5-amine

Cat. No.: B109354

A Technical Guide to 3-cyclopropyl-1-phenyl-1H-
pyrazol-5-amine

This document provides a comprehensive overview of the chemical entity 3-cyclopropyl-1-
phenyl-1H-pyrazol-5-amine, including its nomenclature, physicochemical properties, and
relevant experimental contexts. It is intended for researchers and professionals in the fields of
chemistry and drug development.

Chemical Identity and Nomenclature

The compound with the CAS Registry Number 175137-45-8 is a substituted pyrazole
derivative.[1][2][3][4][5] The pyrazole core is a five-membered aromatic heterocycle with two
adjacent nitrogen atoms. In this specific molecule, the ring is substituted with a phenyl group at
the N1 position, a cyclopropyl group at the C3 position, and an amine group at the C5 position.

IUPAC Name: 3-cyclopropyl-1-phenyl-1H-pyrazol-5-amine.
Synonyms:
e 1H-Pyrazol-5-amine, 3-cyclopropyl-1-phenyl-[1]

e 5-Amino-3-cyclopropyl-1-phenylpyrazole[1]
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» 5-cyclopropyl-2-phenylpyrazol-3-amine[6]

Physicochemical Properties

The key quantitative data for 3-cyclopropyl-1-phenyl-1H-pyrazol-5-amine are summarized in
the table below. This information is crucial for its handling, characterization, and application in
experimental settings.

Property Value Source(s)
CAS Number 175137-45-8 [1][21[3]14]1[5]
Molecular Formula C12H13Ns [11[2][5][6]
Molecular Weight 199.25 g/mol [11[5]16]
Monoisotopic Mass 199.11095 Da [6]

Melting Point 135-137 °C [3]
Predicted XLogP 2.1 [6]

InChi Key MLOGPNMYHQADBA- 6]

UHFFFAOYSA-N

C1CC1C2=NN(C(=C2)N)C3=C
SMILES [6]
C=CC=C3

Synthesis and Experimental Protocols

While a specific, detailed protocol for the synthesis of 3-cyclopropyl-1-phenyl-1H-pyrazol-5-
amine was not found in the reviewed literature, general methods for the synthesis of 5-
aminopyrazoles are well-established. A common route involves the condensation of a
hydrazine derivative with a [3-ketonitrile.

General Synthesis Workflow for 5-Aminopyrazoles: The logical flow for the synthesis and
subsequent analysis of a novel pyrazole derivative, based on methodologies reported for
similar compounds[7], is depicted below. This workflow starts from commercially available
starting materials and proceeds through synthesis, purification, characterization, and biological
evaluation.
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Synthesis & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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